(R)-(-)-2,2/'-Bis(p-toluenesulfonyloxy)-1,1/'-binaphthalene
Overview
Description
P-Toluenesulfonyl, also known as tosyl, is a functional group with the formula CH3C6H4SO2 . It is often used as a protecting group in organic synthesis . Binaphthalene refers to the structure of two naphthalene units connected at the 1 and 1’ positions .
Synthesis Analysis
P-Toluenesulfonyl chloride is often used to convert alcohols into alkyl tosylates . In the presence of amines, it can undergo sulfonylation to form sulfonamides .Molecular Structure Analysis
The molecular structure of p-toluenesulfonyl is characterized by a benzene ring (toluene) attached to a sulfonyl group . The structure of binaphthalene consists of two naphthalene units connected at the 1 and 1’ positions .Chemical Reactions Analysis
P-Toluenesulfonyl chloride can react with amines to form sulfonamides . It can also be used to convert alcohols into alkyl tosylates .Physical And Chemical Properties Analysis
The physical and chemical properties of p-toluenesulfonyl chloride include a melting point of 65-69 °C and a boiling point of 134 °C/10 mmHg . It is considered hazardous by the 2012 OSHA Hazard Communication Standard .Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for “®-(-)-2,2/‘-Bis(p-toluenesulfonyloxy)-1,1/’-binaphthalene” are not available, p-toluenesulfonylmethyl isocyanide (TosMIC), a related compound, has been recognized as an important building block in organic synthesis, and a wide range of reaction strategies have been reported .
properties
CAS RN |
137568-37-7 |
|---|---|
Molecular Formula |
C34H26O6S2 |
Molecular Weight |
594.7 |
Origin of Product |
United States |
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![(R)-(+)-[O-Methyl (O-anisyl)phenylphosphinite]borane](/img/structure/B1147550.png)
